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Compound of Interest

Compound Name: 10-Nitrooleate

Cat. No.: B15139382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 10-Nitrooleate (10-

NO2-OA), an endogenous nitro-fatty acid, as a potential therapeutic agent in preclinical animal

models of sepsis. The protocols detailed below are based on established methodologies from

peer-reviewed scientific literature and are intended to guide researchers in designing and

executing their own studies.

Introduction
Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to

infection. The pathophysiology involves a complex interplay of pro-inflammatory and anti-

inflammatory responses. 10-Nitrooleate has emerged as a promising signaling molecule with

potent anti-inflammatory properties. It is an endogenous electrophilic lipid mediator formed by

the reaction of nitric oxide-derived species with oleic acid. Its therapeutic potential in sepsis

models stems from its ability to modulate key inflammatory pathways, primarily through the

activation of Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) and subsequent

inhibition of the Nuclear Factor-kappa B (NF-κB) signaling cascade.[1][2]

Mechanism of Action
10-Nitrooleate exerts its anti-inflammatory effects through multiple mechanisms:
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PPARγ Agonism: 10-NO2-OA is a potent agonist of PPARγ, a nuclear receptor that plays a

critical role in regulating inflammation.[1][2] Activation of PPARγ by 10-NO2-OA leads to the

transcriptional repression of pro-inflammatory genes.

NF-κB Inhibition: A major downstream effect of PPARγ activation is the inhibition of the NF-

κB pathway.[2] NF-κB is a key transcription factor that orchestrates the expression of

numerous pro-inflammatory cytokines, chemokines, and adhesion molecules. 10-NO2-OA

can also directly inhibit NF-κB through post-translational modifications.

Nrf2 Activation: Studies have shown that 10-NO2-OA can activate the Nuclear factor

erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates the expression of

antioxidant and cytoprotective genes.[3][4]

Inhibition of Neutrophil Chemotaxis: In sepsis, excessive neutrophil migration contributes to

tissue damage. 10-NO2-OA has been shown to inhibit the migration of polymorphonuclear

neutrophils (PMNs) to the site of inflammation in a PPARγ-dependent manner.[1]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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